Cas no 1824147-42-3 (Benzoic acid, 4-fluoro-2-hydroxy-3-methyl-)

• Product Name: Benzoic acid, 4-fluoro-2-hydroxy-3-methyl-
• CAS No: 1824147-42-3
• MF: C₈H₇FO₃
• MW: 170.137786149979
• CID: 6127888
• PubChem ID: 89825141
• Update Time: 2025-06-08

Benzoic acid, 4-fluoro-2-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-fluoro-2-hydroxy-3-methyl-
• 1824147-42-3
• SCHEMBL15285575
• 4-fluoro-2-hydroxy-3-methylbenzoic acid
• EN300-3041131

• Inchi： 1S/C8H7FO3/c1-4-6(9)3-2-5(7(4)10)8(11)12/h2-3,10H,1H3,(H,11,12)
• InChI Key： DESIOYFXABRVGC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(F)C(C)=C1O

Computed Properties

• Exact Mass: 170.03792224g/mol
• Monoisotopic Mass: 170.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.407±0.06 g/cm3(Predicted)
• Boiling Point: 300.4±42.0 °C(Predicted)
• pka: 2.93±0.13(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on Benzoic acid, 4-fluoro-2-hydroxy-3-methyl-

Recent Advances in the Study of Benzoic acid, 4-fluoro-2-hydroxy-3-methyl- (CAS: 1824147-42-3) and Its Applications in Chemical Biology and Medicine

The compound Benzoic acid, 4-fluoro-2-hydroxy-3-methyl- (CAS: 1824147-42-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the role of Benzoic acid, 4-fluoro-2-hydroxy-3-methyl- as a key intermediate in the synthesis of novel pharmaceutical agents. Its fluorinated and hydroxylated aromatic structure makes it a versatile building block for the development of bioactive molecules. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

One of the most notable advancements is the application of CAS: 1824147-42-3 in the design of small-molecule modulators for protein-protein interactions (PPIs). A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high binding affinity to certain protein targets, making them promising candidates for the treatment of diseases such as cancer and autoimmune disorders. The study employed advanced computational modeling and X-ray crystallography to elucidate the binding mechanisms.

In addition to its therapeutic potential, Benzoic acid, 4-fluoro-2-hydroxy-3-methyl- has also been investigated for its role in chemical biology. Recent research has explored its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. This application leverages the compound's ability to undergo specific chemical reactions in the presence of ROS, providing a valuable tool for studying oxidative stress-related diseases.

The synthesis and scalability of CAS: 1824147-42-3 have also been a focus of recent investigations. A team of researchers developed a novel, cost-effective synthetic route that improves yield and purity while reducing environmental impact. This advancement is particularly significant for large-scale pharmaceutical production, where efficiency and sustainability are critical considerations.

Despite these promising developments, challenges remain in the optimization of Benzoic acid, 4-fluoro-2-hydroxy-3-methyl- derivatives for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's structural versatility and demonstrated bioactivity make it a compelling subject for ongoing research.

In conclusion, the latest research on Benzoic acid, 4-fluoro-2-hydroxy-3-methyl- (CAS: 1824147-42-3) underscores its potential as a valuable tool in chemical biology and a promising scaffold for drug discovery. Continued exploration of its applications and optimization of its derivatives are expected to yield significant contributions to the field of medicinal chemistry in the coming years.